Cas no 2227918-08-1 (4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol)

• Product Name: 4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol
• CAS No: 2227918-08-1
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6422164
• PubChem ID: 165680655
• Update Time: 2025-05-26

4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol
• EN300-1781413
• 4-[(2R)-2-hydroxypropyl]-2-methoxy-6-nitrophenol
• 2227918-08-1

• Inchi： 1S/C10H13NO5/c1-6(12)3-7-4-8(11(14)15)10(13)9(5-7)16-2/h4-6,12-13H,3H2,1-2H3/t6-/m1/s1
• InChI Key： XZXRSMJEMKJMIM-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CC1C=C(C(=C(C=1)[N+](=O)[O-])O)OC

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol

Comprehensive Overview of 4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol (CAS No. 2227918-08-1): Properties, Applications, and Research Insights

4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol (CAS No. 2227918-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its nitrophenol backbone and hydroxypropyl substitution, exhibits intriguing physicochemical properties that make it a subject of interest in drug discovery and material science. In this article, we delve into its molecular attributes, synthesis pathways, and emerging applications while addressing common queries from researchers and industry professionals.

The compound’s systematic name, 4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol, highlights its stereochemistry (2R configuration) and functional groups, including a methoxy and a nitro moiety. These features contribute to its reactivity and solubility profile, which are critical for its utility in organic synthesis and medicinal chemistry. Researchers often explore its role as an intermediate in the development of chiral molecules, leveraging its enantiopure form for asymmetric synthesis. Its CAS registry number, 2227918-08-1, serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

Recent studies have investigated the biological activity of 4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol, particularly its potential as a scaffold for anti-inflammatory or antioxidant agents. The nitrophenol group, known for its electron-withdrawing properties, may influence binding affinity in enzyme inhibition assays. Meanwhile, the hydroxypropyl side chain enhances water solubility, a desirable trait for drug formulation. These characteristics align with current trends in green chemistry, where researchers prioritize compounds with improved bioavailability and reduced environmental impact.

In industrial settings, CAS No. 2227918-08-1 is often discussed in the context of high-value intermediates for fine chemicals. Its synthesis typically involves multi-step reactions, including O-alkylation and nitration, with yields optimized through catalytic methods. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify purity and stereochemical integrity, addressing common quality control challenges. The compound’s stability under varying pH conditions is another area of exploration, particularly for formulation scientists designing controlled-release systems.

Environmental and safety considerations are paramount when handling 4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment—are recommended. Its biodegradability and ecotoxicology profile remain under study, reflecting broader industry concerns about sustainable chemical practices. Researchers frequently search for alternative solvents or catalytic routes to minimize waste during its production, echoing the principles of circular economy.

Looking ahead, the demand for chiral intermediates like 4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol is expected to rise, driven by advancements in personalized medicine and bioconjugation technologies. Its compatibility with click chemistry and proteolysis-targeting chimeras (PROTACs) further expands its utility. As synthetic methodologies evolve, this compound may play a pivotal role in addressing unmet needs in oncology and neurodegenerative disease research.

In summary, 4-(2R)-2-hydroxypropyl-2-methoxy-6-nitrophenol (CAS No. 2227918-08-1) represents a versatile building block with multidisciplinary relevance. From its stereochemical precision to its application potential, this compound exemplifies the intersection of innovation and practicality in modern chemistry. Ongoing research will likely uncover new dimensions of its utility, reinforcing its status as a valuable asset in scientific and industrial endeavors.